2-(4-benzyl-2,2-dimethyltetrahydro-2H-pyran-4-yl)-N-(2-methylphenyl)acetamide
Overview
Description
2-(4-benzyl-2,2-dimethyltetrahydro-2H-pyran-4-yl)-N-(2-methylphenyl)acetamide, also known as BMDP, is a chemical compound that belongs to the class of phenethylamines. This compound has been synthesized and studied for its potential use in scientific research applications. BMDP is structurally similar to other compounds such as methamphetamine and MDMA, which are known to have psychoactive effects. However, BMDP has not been studied extensively for its psychoactive effects and is primarily used in scientific research.
Mechanism of Action
The exact mechanism of action of 2-(4-benzyl-2,2-dimethyltetrahydro-2H-pyran-4-yl)-N-(2-methylphenyl)acetamide is not fully understood. However, it has been shown to have affinity for certain receptors in the brain, including the serotonin and dopamine receptors. This suggests that this compound may have psychoactive effects similar to other compounds such as methamphetamine and MDMA.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have potential as a stimulant and may have effects on the central nervous system.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-benzyl-2,2-dimethyltetrahydro-2H-pyran-4-yl)-N-(2-methylphenyl)acetamide in lab experiments is its potential use in drug discovery and neuroscience research. However, one limitation is the lack of understanding of its biochemical and physiological effects, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for the study of 2-(4-benzyl-2,2-dimethyltetrahydro-2H-pyran-4-yl)-N-(2-methylphenyl)acetamide. One area of research could be the development of new drugs based on the structure of this compound for the treatment of neurological disorders. Another area of research could be the study of its potential psychoactive effects and the development of new treatments for drug addiction. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound.
Scientific Research Applications
2-(4-benzyl-2,2-dimethyltetrahydro-2H-pyran-4-yl)-N-(2-methylphenyl)acetamide has been studied for its potential use in scientific research applications such as drug discovery and neuroscience research. It has been shown to have affinity for certain receptors in the brain, which may be useful in the development of new drugs for the treatment of various neurological disorders.
properties
IUPAC Name |
2-(4-benzyl-2,2-dimethyloxan-4-yl)-N-(2-methylphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29NO2/c1-18-9-7-8-12-20(18)24-21(25)16-23(13-14-26-22(2,3)17-23)15-19-10-5-4-6-11-19/h4-12H,13-17H2,1-3H3,(H,24,25) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LEUCOZHSMLRLQC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)CC2(CCOC(C2)(C)C)CC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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